Cas no 106662-98-0 (2-tert-Butyl-2,3-dihydro-1,4-benzodioxin-2-ol)

• Product Name: 2-tert-Butyl-2,3-dihydro-1,4-benzodioxin-2-ol
• CAS No: 106662-98-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 3580360
• Update Time: 2025-06-28

2-tert-Butyl-2,3-dihydro-1,4-benzodioxin-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-2-ol, 2-(1,1-dimethylethyl)-2,3-dihydro-
• 2-tert-Butyl-2,3-dihydro-1,4-benzodioxin-2-ol

• Inchi： 1S/C12H16O3/c1-11(2,3)12(13)8-14-9-6-4-5-7-10(9)15-12/h4-7,13H,8H2,1-3H3
• InChI Key： VPANZLLRKNSFHJ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2OCC1(C(C)(C)C)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-tert-Butyl-2,3-dihydro-1,4-benzodioxin-2-ol

Introduction to 2-tert-Butyl-2,3-dihydro-1,4-benzodioxin-2-ol (CAS No. 106662-98-0)

2-tert-Butyl-2,3-dihydro-1,4-benzodioxin-2-ol, with the CAS number 106662-98-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodioxins, which are characterized by a six-membered ring fused with a 1,4-dioxin ring. The presence of the tert-butyl group imparts unique chemical and biological properties, making it a valuable candidate for various applications.

The molecular structure of 2-tert-Butyl-2,3-dihydro-1,4-benzodioxin-2-ol consists of a benzene ring fused with a 1,4-dioxin ring, with a tert-butyl group attached to the second carbon atom of the dioxin ring. This configuration provides stability and enhances the compound's solubility in organic solvents. The hydroxyl group at the second position of the dioxin ring further contributes to its reactivity and potential for functionalization.

Recent studies have explored the pharmacological properties of 2-tert-Butyl-2,3-dihydro-1,4-benzodioxin-2-ol. One notable area of research is its potential as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders. Research has shown that 2-tert-Butyl-2,3-dihydro-1,4-benzodioxin-2-ol exhibits strong antioxidant activity due to its ability to scavenge free radicals effectively.

In addition to its antioxidant properties, 2-tert-Butyl-2,3-dihydro-1,4-benzodioxin-2-ol has been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving immune cells, blood vessels, and molecular mediators. Chronic inflammation is associated with several chronic diseases. Studies have demonstrated that 2-tert-Butyl-2,3-dihydro-1,4-benzodioxin-2-ol can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models.

The potential therapeutic applications of 2-tert-Butyl-2,3-dihydro-1,4-benzodioxin-2-ol extend beyond its antioxidant and anti-inflammatory properties. It has also been studied for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neurons. Research has shown that 2-tert-butyl-containing compounds can protect neurons from oxidative stress and apoptosis. This makes 2-tet-butyl-containing compounds promising candidates for the development of neuroprotective drugs.

The synthesis of 2-tet-butyl-containing compounds has been optimized using various methods. One common approach involves the reaction of 1,4-benzoquinone with tert-butanol in the presence of a suitable catalyst. This method yields high purity and yield of the desired product. The tert-butyl group can be introduced through alkylation reactions or by using tert-butanol as a starting material.

The safety profile of 2-tet-butyl-containing compounds is an important consideration for their potential use in pharmaceutical applications. Toxicological studies have shown that these compounds exhibit low toxicity at therapeutic concentrations. However, further research is needed to fully understand their long-term effects and potential side effects.

In conclusion, 2-tet-butyl-containing compounds represent a promising class of molecules with diverse biological activities. Their antioxidant, anti-inflammatory, and neuroprotective properties make them valuable candidates for drug development. Ongoing research continues to explore their mechanisms of action and potential therapeutic applications in various diseases.